Cas no 120640-83-7 (6-Bromo-7-methyl-3H-1,2,3triazolo4,5-bpyridine)

• Product Name: 6-Bromo-7-methyl-3H-1,2,3triazolo4,5-bpyridine
• CAS No: 120640-83-7
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• CID: 2855951
• PubChem ID: 66620143
• Update Time: 2025-05-21

6-Bromo-7-methyl-3H-1,2,3triazolo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-7-methyl-2H-[1,2,3]triazolo[4,5-b]pyridine
• 1086838-38-1
• 6-BROMO-7-METHYL-2H-1,2,3-TRIAZOLO[4,5-B]PYRIDINE
• PB11533
• 120640-83-7
• BS-26292
• SCHEMBL203305
• CS-0057269
• 6-Bromo-7-methyl-3H-[1,2,3]triazolo[4,5-b]pyridine
• P12978
• 6-bromo-7-methyl-2H-triazolo[4,5-b]pyridine
• 6-Bromo-7-methyl-3H-1,2,3triazolo4,5-bpyridine

• Inchi： 1S/C6H5BrN4/c1-3-4(7)2-8-6-5(3)9-11-10-6/h2H,1H3,(H,8,9,10,11)
• InChI Key： PTOZTBARCUGHCN-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(C=1C)=NNN=2

Computed Properties

• Exact Mass: 211.97000
• Monoisotopic Mass: 211.96976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46000
• LogP: 1.42380

Additional information on 6-Bromo-7-methyl-3H-1,2,3triazolo4,5-bpyridine

Professional Introduction to Compound with CAS No 120640-83-7 and Product Name: 6-Bromo-7-methyl-3H-1,2,3triazolo4,5-bpyridine

Compound with the CAS number 120640-83-7 and the product name 6-Bromo-7-methyl-3H-1,2,3triazolo4,5-bpyridine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a triazole ring fused with a bipyridine moiety, make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The 6-Bromo-7-methyl-3H-1,2,3triazolo4,5-bpyridine molecule exhibits unique chemical properties that stem from its intricate molecular architecture. The bromo substituent at the sixth position and the methyl group at the seventh position contribute to its reactivity and functionalization potential. These structural elements are crucial for modulating its interactions with biological targets, making it an attractive scaffold for designing novel pharmacological agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. The triazolo-bipyridine core structure has shown promise in inhibiting enzymes such as tyrosine kinases, which are implicated in cancer progression. The bromo and methyl groups in 6-Bromo-7-methyl-3H-1,2,3triazolo4,5-bpyridine provide opportunities for further derivatization to enhance binding affinity and selectivity. This flexibility has enabled researchers to design analogs with improved pharmacokinetic profiles and reduced off-target effects.

Recent studies have highlighted the potential of 6-Bromo-7-methyl-3H-1,2,3triazolo4,5-bpyridine in addressing neurological disorders. The compound has demonstrated neuroprotective properties in preclinical models by modulating neurotransmitter receptor activity. Specifically, its ability to interact with NMDA receptors has been explored as a means to mitigate neuroinflammation and oxidative stress associated with conditions like Alzheimer's disease and Parkinson's disease. The structural motif of this compound allows for fine-tuning of its pharmacological effects, making it a valuable tool for investigating novel therapeutic strategies.

The synthesis of 6-Bromo-7-methyl-3H-1,2,3triazolo4,5-bpyridine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The introduction of the triazole ring into the bipyridine framework requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct this complex molecule efficiently.

The pharmacological evaluation of 6-Bromo-7-methyl-3H-1,2,3triazolo4,5-bpyridine has revealed its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by interacting with specific signaling pathways. These findings are particularly relevant in the context of chronic inflammatory diseases where effective modulation of cytokine production is essential for disease management.

Moreover, the compound has demonstrated promising antimicrobial properties against various bacterial strains. Its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways makes it a candidate for developing new antibiotics. The presence of both bromo and methyl substituents enhances its interactions with bacterial targets, providing a rationale for further optimization as an antimicrobial agent.

The role of computational chemistry in designing and optimizing 6-Bromo-7-methyl-3H-1,2,3triazolo4,5-bpyridine cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying key interaction sites between this compound and biological targets. By leveraging computational tools such as molecular dynamics simulations and docking studies, researchers can accelerate the drug discovery process and prioritize promising candidates for experimental validation.

Future directions in the study of 6-Bromo-7-methyl-3H-1,2,3triazolo4,5-bpyridine include exploring its potential in combination therapies. By pairing this compound with other agents that target different disease mechanisms, researchers aim to achieve synergistic effects that could lead to more effective treatment regimens. Additionally, investigating its behavior in vivo will provide insights into its biodistribution and toxicity profile, which are critical factors for evaluating its clinical potential.

The development of novel heterocyclic compounds like 6-Bromo-7-methyl-3H-1,2,3triazolo4,5-bpyridine underscores the importance of interdisciplinary collaboration between chemists、biologists、and pharmacologists. Such collaborations foster innovation by integrating diverse expertise to address complex biological questions and develop next-generation therapeutics. The continued exploration of this compound holds promise for advancing our understanding of disease mechanisms and discovering new treatments that improve patient outcomes.